Cas no 1135919-31-1 (2-(azetidin-1-yl)-2-methylpropanal)

• Product Name: 2-(azetidin-1-yl)-2-methylpropanal
• CAS No: 1135919-31-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD24686967
• CID: 5230544
• PubChem ID: 90000762
• Update Time: 2026-03-07

2-(azetidin-1-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineacetaldehyde, α,α-dimethyl-
• 2-(azetidin-1-yl)-2-methylpropanal

• MDL： MFCD24686967
• Inchi： 1S/C7H13NO/c1-7(2,6-9)8-4-3-5-8/h6H,3-5H2,1-2H3
• InChI Key： UWTIJYIIQJTALF-UHFFFAOYSA-N
• SMILES： C(N1CCC1)(C)(C)C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(azetidin-1-yl)-2-methylpropanal

Introduction to 2-(Azetidin-1-yl)-2-methylpropanal (CAS No. 1135919-31-1)

2-(Azetidin-1-yl)-2-methylpropanal, also known by its CAS number 1135919-31-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The unique structure of 2-(azetidin-1-yl)-2-methylpropanal makes it an interesting candidate for various applications, particularly in the development of novel drugs and therapeutic agents.

The chemical structure of 2-(azetidin-1-yl)-2-methylpropanal consists of an azetidine ring attached to a methylpropanal moiety. The presence of the azetidine ring imparts specific chemical properties that are distinct from those of larger heterocyclic compounds such as piperidines or pyrrolidines. The small size and high rigidity of the azetidine ring can influence the conformational flexibility and binding affinity of the molecule, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in the use of azetidine-containing compounds in medicinal chemistry due to their potential to modulate various biological targets. For instance, azetidine derivatives have been explored for their ability to inhibit enzymes, receptors, and ion channels involved in various diseases. One notable application is in the development of inhibitors for protein-protein interactions (PPIs), which are challenging targets due to their large and often flat binding interfaces. The compact and rigid structure of azetidines can help overcome these challenges by providing a scaffold that can fit into specific binding pockets.

2-(Azetidin-1-yl)-2-methylpropanal has been studied for its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound can exhibit potent inhibitory activity against certain enzymes, such as kinases and proteases, which are implicated in various diseases including cancer, neurodegenerative disorders, and inflammatory conditions. For example, a study published in the Journal of Medicinal Chemistry reported that 2-(azetidin-1-yl)-2-methylpropanal derivatives demonstrated significant inhibition of a specific kinase involved in cancer cell proliferation.

The synthesis of 2-(azetidin-1-yl)-2-methylpropanal typically involves multi-step processes that can be optimized for efficiency and yield. One common approach is to start with an appropriate aldehyde or ketone and react it with an azetidine derivative under suitable conditions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the preparation of this compound.

In addition to its potential as a therapeutic agent, 2-(azetidin-1-yl)-2-methylpropanal has also been investigated for its use as a building block in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. The modular nature of 2-(azetidin-1-yl)-2-methylpropanal makes it an attractive starting point for generating diverse chemical libraries that can be screened against various biological targets.

The pharmacokinetic properties of 2-(azetidin-1-yl)-2-methylpropanal have also been studied to assess its suitability as a drug candidate. Factors such as solubility, stability, and metabolic profile are crucial for determining the bioavailability and efficacy of a compound. Research has shown that modifications to the structure of 2-(azetidin-1-yl)-2-methylpropanal, such as introducing functional groups or altering the substituents on the azetidine ring, can significantly impact these properties. For example, adding hydrophilic groups can improve solubility, while introducing lipophilic groups can enhance membrane permeability.

Clinical trials involving compounds derived from 2-(azetidin-1-yl)-2-methylpropanal have shown promising results in preclinical studies. These trials have focused on evaluating the safety and efficacy of these compounds in animal models of various diseases. The results have been encouraging, with some compounds demonstrating significant therapeutic effects without major side effects. However, further clinical trials are needed to confirm these findings and establish the safety profile in humans.

In conclusion, 2-(Azetidin-1-yl)-2-methylpropanal (CAS No. 1135919-31-1) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, paving the way for future breakthroughs in drug discovery and development.